Cas no 1052407-57-4 (1-(1H-indol-1-yl)-3-[(4-methoxyphenyl)amino]propan-2-ol hydrochloride)

• Product Name: 1-(1H-indol-1-yl)-3-[(4-methoxyphenyl)amino]propan-2-ol hydrochloride
• CAS No: 1052407-57-4
• MF: C₁₈H₂₁ClN₂O₂
• MW: 332.824543714523
• CID: 5445405
• PubChem ID: 2970155
• Update Time: 2025-05-20

1-(1H-indol-1-yl)-3-[(4-methoxyphenyl)amino]propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1052407-57-4
• AKOS026683559
• SCHEMBL411343
• 1-(1H-indol-1-yl)-3-[(4-methoxyphenyl)amino]propan-2-ol hydrochloride
• 1-indol-1-yl-3-(4-methoxyanilino)propan-2-ol;hydrochloride
• F3012-0048
• 1-(1H-indol-1-yl)-3-((4-methoxyphenyl)amino)propan-2-ol hydrochloride
• 1H-Indole-1-ethanol, α-[[(4-methoxyphenyl)amino]methyl]-, hydrochloride (1:1)

• Inchi： 1S/C18H20N2O2.ClH/c1-22-17-8-6-15(7-9-17)19-12-16(21)13-20-11-10-14-4-2-3-5-18(14)20;/h2-11,16,19,21H,12-13H2,1H3;1H
• InChI Key： KVZXZBYQUAANPQ-UHFFFAOYSA-N
• SMILES： N1(CC(CNC2=CC=C(OC)C=C2)O)C2=C(C=CC=C2)C=C1.[H]Cl

Computed Properties

• Exact Mass: 332.1291556g/mol
• Monoisotopic Mass: 332.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 331
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.4Ų

Additional information on 1-(1H-indol-1-yl)-3-[(4-methoxyphenyl)amino]propan-2-ol hydrochloride

Introduction to 1-(1H-indol-1-yl)-3-[(4-methoxyphenyl)amino]propan-2-ol hydrochloride (CAS No. 1052407-57-4)

1-(1H-indol-1-yl)-3-[(4-methoxyphenyl)amino]propan-2-ol hydrochloride, identified by its CAS number 1052407-57-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable subject of study for researchers exploring novel therapeutic agents. The structural features of this molecule, particularly its indole and aniline moieties, contribute to its potential as a scaffold for drug discovery.

The indole ring is a prominent structural motif in many bioactive natural products and pharmaceuticals. Its presence in 1-(1H-indol-1-yl)-3-[(4-methoxyphenyl)amino]propan-2-ol hydrochloride suggests that the compound may interact with biological targets in a manner similar to other indole-based compounds known for their pharmacological properties. For instance, indole derivatives have been widely studied for their roles in modulating neurotransmitter systems, immune responses, and anti-inflammatory effects.

The amine substituent at the 3-position of the propanol backbone, combined with the 4-methoxyphenyl group, further enhances the compound's complexity and potential biological activity. The methoxy group on the phenyl ring can influence electronic properties and metabolic stability, while the amine functionality provides a site for hydrogen bonding interactions with biological targets. These structural elements make 1-(1H-indol-1-yl)-3-[(4-methoxyphenyl)amino]propan-2-ol hydrochloride a promising candidate for further investigation in drug development.

In recent years, there has been growing interest in developing small molecules that can modulate central nervous system (CNS) function. Indole derivatives, in particular, have shown promise as potential treatments for neurological disorders due to their ability to interact with various neurotransmitter receptors and signaling pathways. The presence of both an indole and an amine moiety in 1-(1H-indol-1-yl)-3-[(4-methoxyphenyl)amino]propan-2-ol hydrochloride suggests that it may have dual actions on multiple targets, potentially leading to synergistic therapeutic effects.

Moreover, the hydrochloride salt form of this compound indicates that it is stable under physiological conditions and may enhance its solubility and bioavailability. This is particularly important for pharmaceutical applications, where efficient delivery to target tissues is crucial for therapeutic efficacy. The hydrochloride form also simplifies formulation and administration, making it more practical for clinical use.

Current research in medicinal chemistry has focused on identifying novel scaffolds that can exhibit multiple biological activities simultaneously. This approach, known as polypharmacology, aims to develop drugs that can address complex diseases by targeting multiple pathways or receptors. The structural features of 1-(1H-indol-1-yl)-3-[(4-methoxyphenyl)amino]propan-2-ol hydrochloride align well with this strategy, as its combination of indole and aniline moieties provides multiple interaction points with biological targets.

One area of active investigation is the use of indole derivatives as potential treatments for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These conditions are characterized by the aggregation of misfolded proteins and oxidative stress, leading to neuronal dysfunction and death. Indole-based compounds have been shown to possess antioxidant properties and can modulate inflammatory responses, making them attractive candidates for therapeutic intervention.

The 4-methoxyphenyl group in 1-(1H-indol-1-yl)-3-[(4-methoxyphenyl)amino]propan-2-ol hydrochloride may also contribute to its potential therapeutic applications by influencing its pharmacokinetic properties. Methoxy-substituted aromatic rings are known to enhance metabolic stability and reduce susceptibility to degradation by enzymes such as cytochrome P450 enzymes. This can lead to improved bioavailability and longer duration of action, which are critical factors for drug development.

In addition to their potential use in treating neurological disorders, indole derivatives have also been explored for their anti-cancer properties. Many cancer cells overexpress certain receptors or signaling pathways that can be targeted by small molecules. Indole-based compounds have been shown to inhibit tumor growth by blocking these pathways or by inducing apoptosis in cancer cells. The structural complexity of 1-(1H-indol-1-y]-3-[(4-methoxyphenyl)amino]propan -2 - ol hydrochlor ide suggests that it may exhibit similar anti-cancer effects through multiple mechanisms.

Recent studies have also highlighted the importance of understanding the molecular interactions between small molecules and their biological targets. Computational methods such as molecular docking and virtual screening have become increasingly valuable tools for predicting the binding affinity and mode of action of drug candidates. These techniques can help researchers identify promising compounds like 1-(1H-indol - 1 - yl)-3-[(4-meth oxyphen yl )amin o ]pr o pan - 2 - ol hydroch lor ide early in the drug discovery process, saving time and resources.

The synthesis of 1-( 1 H -ind ol - 1 - yl ) - 3 - [ ( 4 - meth oxyph en y l )a min o ]pr o pan - 2 - ol hydroch lor ide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex indole and phenyl rings efficiently. These methods allow chemists to access novel molecular architectures with precision, enabling the exploration of new pharmacological space.

Once synthesized, the compound undergoes rigorous testing to evaluate its biological activity, toxicity profile, and pharmacokinetic properties. In vitro assays are used to assess interactions with specific targets such as enzymes or receptors, while animal models provide insights into its overall efficacy and safety. These studies are essential for determining whether 1-( 1 H -ind ol - 1 - yl ) - 3 - [ ( 4 - meth oxyph en y l )a min o ]pr o pan - 2 - ol hydroch lor ide has the potential to progress into clinical development.

The development of new drugs is a complex process that requires collaboration between chemists, biologists, pharmacologists, and clinicians. Each stage involves careful planning and execution to ensure that promising candidates like 1052407--57--4 are translated into safe and effective therapies for patients worldwide. The ongoing research into this compound underscores its importance as a potential therapeutic agent in various areas of medicine.